Cas no 1230101-01-5 (N-cyclohexyl-N-methylcyclohexane-1,4-diamine)

• Product Name: N-cyclohexyl-N-methylcyclohexane-1,4-diamine
• CAS No: 1230101-01-5
• MF: C₁₃H₂₈Cl₂N₂
• MW: 283.280821800232
• CID: 5094569
• Update Time: 2025-06-08

N-cyclohexyl-N-methylcyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• QWQBDXHRZMHGIG-AULYBMBSSA-N
• N-cyclohexyl-N-methylcyclohexane-1,4-diamine

• Inchi： 1S/C13H26N2.2ClH/c1-15(12-5-3-2-4-6-12)13-9-7-11(14)8-10-13;;/h11-13H,2-10,14H2,1H3;2*1H
• InChI Key： VQXILMCAZOEECH-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N(C([H])([H])[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])[H]

Additional information on N-cyclohexyl-N-methylcyclohexane-1,4-diamine

Comprehensive Overview of N-cyclohexyl-N-methylcyclohexane-1,4-diamine (CAS No. 1230101-01-5)

N-cyclohexyl-N-methylcyclohexane-1,4-diamine (CAS No. 1230101-01-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, catalysts, and material science. This diamine derivative, characterized by its unique cyclohexyl and methyl substituents, offers versatile applications due to its structural stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in high-performance polymers, lubricant additives, and corrosion inhibitors, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure, featuring a 1,4-diamine backbone, enables it to act as a chelating agent or ligand in coordination chemistry. This property is particularly valuable in the development of metal-organic frameworks (MOFs) and homogeneous catalysis, where precise molecular design is critical. Recent studies highlight its role in optimizing reaction efficiency and selectivity, addressing key challenges in green chemistry initiatives. As industries prioritize eco-friendly synthesis routes, N-cyclohexyl-N-methylcyclohexane-1,4-diamine emerges as a promising candidate for reducing environmental footprints.

In the context of pharmaceutical research, this compound is investigated for its potential as a building block in drug discovery. Its rigid cyclohexane rings and amine functionalities make it suitable for designing bioactive molecules targeting neurological and metabolic disorders. With the rise of AI-driven drug design, computational models frequently incorporate such diamines to predict molecular interactions and binding affinities, reflecting broader trends in precision medicine.

From an industrial perspective, N-cyclohexyl-N-methylcyclohexane-1,4-diamine is also explored for its utility in advanced coatings and adhesives. Its ability to enhance thermal stability and mechanical strength aligns with the aerospace and automotive sectors' demands for lightweight, durable materials. Moreover, its compatibility with epoxy resins and polyurethanes underscores its relevance in smart material innovations, a topic frequently searched in material science forums.

Safety and handling of CAS No. 1230101-01-5 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its storage recommendations include cool, dry environments to maintain stability. These precautions resonate with the increasing public interest in chemical safety data sheets (SDS) and workplace safety guidelines, as evidenced by search engine analytics.

In summary, N-cyclohexyl-N-methylcyclohexane-1,4-diamine represents a multifaceted compound with applications spanning R&D, industrial processes, and emerging technologies. Its integration into sustainable chemistry and cutting-edge material design positions it as a subject of ongoing scientific and commercial interest. For further details, consult peer-reviewed journals or specialized chemical databases to stay updated on its evolving uses.